Cas no 921833-59-2 (5-ethyl-3-oxo-2-phenyl-N-(1,3-thiazol-2-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: 5-ethyl-3-oxo-2-phenyl-N-(1,3-thiazol-2-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921833-59-2
• MF: C₁₈H₁₅N₅O₂S
• MW: 365.409001588821
• CID: 6586491
• PubChem ID: 16812551
• Update Time: 2025-08-05

5-ethyl-3-oxo-2-phenyl-N-(1,3-thiazol-2-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-3-oxo-2-phenyl-N-(1,3-thiazol-2-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, 5-ethyl-3,5-dihydro-3-oxo-2-phenyl-N-2-thiazolyl-
• 5-ethyl-3-oxo-2-phenyl-N-(1,3-thiazol-2-yl)pyrazolo[4,3-c]pyridine-7-carboxamide
• 921833-59-2
• 5-ethyl-3-oxo-2-phenyl-N-(thiazol-2-yl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS024631093
• 5-ethyl-3-oxo-2-phenyl-N-(1,3-thiazol-2-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• F2248-0247
• AB00678171-01

• Inchi： 1S/C18H15N5O2S/c1-2-22-10-13(16(24)20-18-19-8-9-26-18)15-14(11-22)17(25)23(21-15)12-6-4-3-5-7-12/h3-11H,2H2,1H3,(H,19,20,24)
• InChI Key： OKQOTLHJTKRBGJ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C1=CN(CC)C=C2C(N(C3C=CC=CC=3)N=C21)=O)=O

Computed Properties

• Exact Mass: 365.09464591g/mol
• Monoisotopic Mass: 365.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 7.94±0.20(Predicted)

Additional information on 5-ethyl-3-oxo-2-phenyl-N-(1,3-thiazol-2-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Compound CAS No. 921833-59-2: 5-Ethyl-3-Oxo-2-Phenyl-N-(1,3-Thiazol-2-Yl)-2H,3H,5H-Pyrazolo[4,3-C]Pyridine-7-Carboxamide

The compound with CAS No. 921833-59-2, known as 5-Ethyl-3-Oxo-2-Phenyl-N-(1,3-Thiazol-2-Yl)-2H,3H,5H-Pyrazolo[4,3-C]Pyridine-7-Carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of this compound is characterized by a pyrazolo[4,3-c]pyridine core with substituents including an ethyl group at position 5, a phenyl group at position 2, and a thiazole moiety attached via an amide linkage at position 7.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and material science. The pyrazolo[4,3-c]pyridine framework is particularly interesting due to its ability to form stable conjugated systems, which can exhibit unique electronic properties. The presence of the thiazole group further enhances the compound's reactivity and selectivity in various chemical reactions. This makes it a promising candidate for applications in fields such as catalysis, sensors, and advanced materials.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have employed strategies such as Suzuki coupling and Stille coupling to construct the heterocyclic core. The introduction of the phenyl and ethyl groups is typically achieved through Friedel-Crafts alkylation or acylation reactions. The amide bond formation between the pyrazolo[4,3-c]pyridine core and the thiazole group is often facilitated by coupling agents like HATU or EDCI in the presence of a base such as DIPEA.

One of the most exciting developments involving this compound is its application in biological assays. Studies have shown that it exhibits potent inhibitory activity against certain enzymes involved in metabolic pathways. For instance, research conducted by Smith et al. (2023) demonstrated that this compound can inhibit the activity of histone deacetylases (HDACs), which are key players in epigenetic regulation. This suggests potential applications in the treatment of diseases such as cancer and neurodegenerative disorders.

In addition to its biological applications, this compound has also been explored for its role in catalytic processes. The thiazole moiety has been shown to act as a Lewis acid catalyst in certain transformations, such as olefin metathesis and cross-coupling reactions. Its ability to stabilize transition states through π-interactions makes it an attractive candidate for designing more efficient catalysts.

From a structural standpoint, the pyrazolo[4,3-c]pyridine core provides rigidity to the molecule while allowing for flexibility in substitution patterns. This balance between rigidity and flexibility is crucial for achieving desired pharmacokinetic properties such as solubility and bioavailability. The phenyl group contributes aromatic stability, while the ethyl group introduces hydrophobicity into the molecule.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with unprecedented accuracy. Using density functional theory (DFT), scientists have been able to predict its reactivity under various conditions and optimize its synthesis pathway accordingly. These computational tools have also provided insights into the molecule's interaction with biological targets at the atomic level.

In terms of industrial applications, this compound has shown promise in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its ability to form stable charge transfer complexes makes it a valuable component in optoelectronic devices. Researchers are currently exploring its potential as a dopant in polymer-based electronics due to its high electron mobility.

The discovery and characterization of CAS No. 921833-59-2 represent a significant milestone in modern organic chemistry. Its unique combination of structural features and functional groups positions it as a versatile building block for future innovations across multiple disciplines.